Cas no 109138-28-5 (2-(3-Methoxyphenyl)propan-2-amine)

• Product Name: 2-(3-Methoxyphenyl)propan-2-amine
• CAS No: 109138-28-5
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD09864419
• CID: 1005876
• PubChem ID: 13911310
• Update Time: 2025-10-30

2-(3-Methoxyphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxyphenyl)propan-2-amine
• [1-(3-Methoxyphenyl)-1-methylethyl]amine hydrochloride
• [1-(3-methoxyphenyl)-1-methylethyl]amine
• 1- (3-methoxyphenyl)-l-methylethylamine
• 1-(3-methoxyphenyl)-1-methylethylamine
• 1-(3-methoxyphenyl)-1-methyl-ethylamine
• 2-(3-methoxyphenyl)propyl-2-amine
• AG-D-25895
• AK-89037
• Ambcb4025643
• ANW-67332
• CTK4A6346
• SureCN2060637
• 2-(3-methoxyphenyl)-2-propanamine
• 2-(3-Methoxyphenyl)propan-2-amine HCl
• 2-(3-methoxyphenyl)propan-2-amine(SALTDATA: FREE)
• 109138-28-5
• N10825
• SCHEMBL2060637
• AS-49810
• AKOS009997143
• CS-0440971
• FT-0713591
• 2-(3-methoxyphenyl)-2-propanamine, AldrichCPR
• 1-(3-Methoxy-phenyl)-1-methyl-ethylamine
• XJRLZIBKKHJOHI-UHFFFAOYSA-N
• EN300-1261512
• MFCD09864419
• DTXSID80552375
• MFCD14708154
• DA-15722
• ALBB-029786

• MDL： MFCD09864419
• Inchi： 1S/C10H15NO/c1-10(2,11)8-5-4-6-9(7-8)12-3/h4-7H,11H2,1-3H3
• InChI Key： XJRLZIBKKHJOHI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(C)(C)N

Computed Properties

• Exact Mass: 165.11500
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 248.5±23.0 °C at 760 mmHg
• Flash Point: 99.6±15.9 °C
• Refractive Index: 1.512
• PSA: 35.25000
• LogP: 2.58930
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(3-Methoxyphenyl)propan-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(3-Methoxyphenyl)propan-2-amine

Research Brief on 2-(3-Methoxyphenyl)propan-2-amine (CAS: 109138-28-5): Recent Advances and Applications

The compound 2-(3-Methoxyphenyl)propan-2-amine (CAS: 109138-28-5) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its pharmacological profile, synthesis methods, and biological activities, positioning it as a promising candidate for further drug development. This research brief consolidates the latest findings and provides insights into the current state of research on this compound.

Recent investigations into 2-(3-Methoxyphenyl)propan-2-amine have focused on its role as a psychoactive substance and its interactions with neurotransmitter systems, particularly serotonin and dopamine receptors. Studies suggest that the compound exhibits affinity for these receptors, which may explain its potential effects on mood and cognition. However, the exact mechanisms of action remain under investigation, with researchers employing advanced techniques such as molecular docking and in vitro assays to elucidate its binding properties.

In addition to its neurological effects, 2-(3-Methoxyphenyl)propan-2-amine has been studied for its potential anti-inflammatory and analgesic properties. Preclinical trials have demonstrated its ability to modulate inflammatory pathways, making it a candidate for the treatment of chronic pain and inflammatory disorders. These findings are supported by recent publications in peer-reviewed journals, which highlight the compound's dual functionality in both central nervous system modulation and peripheral anti-inflammatory effects.

The synthesis and optimization of 2-(3-Methoxyphenyl)propan-2-amine have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable production methods, addressing previous challenges related to yield and purity. Researchers have explored various catalytic systems and reaction conditions to improve the compound's accessibility for further pharmacological testing. These efforts are critical for ensuring the compound's viability as a therapeutic agent.

Despite these promising developments, challenges remain in the clinical translation of 2-(3-Methoxyphenyl)propan-2-amine. Regulatory considerations, potential side effects, and the need for comprehensive toxicological studies are key areas requiring further investigation. Ongoing research aims to address these gaps, with several institutions and pharmaceutical companies actively involved in preclinical and early-phase clinical trials. The compound's future in drug development will depend on the outcomes of these studies and its ability to meet safety and efficacy standards.

In conclusion, 2-(3-Methoxyphenyl)propan-2-amine (CAS: 109138-28-5) represents a multifaceted compound with significant potential in both neurological and anti-inflammatory applications. Recent research has expanded our understanding of its pharmacological properties and synthesis, paving the way for future therapeutic innovations. Continued interdisciplinary collaboration will be essential to fully realize its clinical potential and address remaining challenges in its development.